molecular formula C8H3Cl2FN2 B8790685 3,8-Dichloro-5-fluoro-1,7-naphthyridine CAS No. 1600511-82-7

3,8-Dichloro-5-fluoro-1,7-naphthyridine

Cat. No. B8790685
CAS RN: 1600511-82-7
M. Wt: 217.02 g/mol
InChI Key: POVPWUZUVNVSFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,8-Dichloro-5-fluoro-1,7-naphthyridine is a useful research compound. Its molecular formula is C8H3Cl2FN2 and its molecular weight is 217.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1600511-82-7

Molecular Formula

C8H3Cl2FN2

Molecular Weight

217.02 g/mol

IUPAC Name

3,8-dichloro-5-fluoro-1,7-naphthyridine

InChI

InChI=1S/C8H3Cl2FN2/c9-4-1-5-6(11)3-13-8(10)7(5)12-2-4/h1-3H

InChI Key

POVPWUZUVNVSFF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C1C(=CN=C2Cl)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A vial was charged with 3-chloro-5-fluoro-6-methoxy-6,7-dihydro-1,7-naphthyridin-8(5H)-one (7.5 g, 32.5 mmol), acetonitrile (130 mL) and phosphorus oxychloride (9.09 mL, 98 mmol), and the mixture was stirred at 75° C. for 15 hours. The mixture was concentrated, and the crude material was purified by silica gel chromatography, eluting with 0-50% ethyl acetate in heptanes, to provide the title compound (5.57 g, 25.7 mmol, 79% yield) as a white solid. LC/MS (ESI+) m/z=217 (M+H).
Name
3-chloro-5-fluoro-6-methoxy-6,7-dihydro-1,7-naphthyridin-8(5H)-one
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
9.09 mL
Type
reactant
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One
Yield
79%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.